Cas no 65-82-7 (N-Acetyl-L-methionine)

• Product Name: N-Acetyl-L-methionine
• CAS No: 65-82-7
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• MDL: MFCD00064441
• CID: 33835
• PubChem ID: 24845156
• Update Time: 2025-11-02

N-Acetyl-L-methionine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-L-methionine
• NAM
• L-Methionine-15N, N-Acetyl Derivative
• ACETYL-L-METHIONINE
• AC-MET-OH
• AC-METHIONINE
• N-ACETYL-L-MET
• N-AC-L-MET
• N-AC-L-METHIONINE
• N-ALPHA-ACETYL-L-METHIONINE
• N-Acetyl-L-methionine (NAM)
• (2S)-2-acetamido-4-methylsulfanylbutanoic acid
• (S)-2-Acetylamino-4-methylsulfanyl-butyric acid
• N-Acety-L-Methionine
• N-Acetylmethionine
• L-Methionine, N-acetyl-
• L-(N-Acetyl)methionine
• Acetylmethionine
• Methionamine
• (S)-2-acetamido-4-(methylthio)butanoic acid
• Methionine, N-acetyl-, L-
• Thiomedon
• AcMet
• N-Ac-Met
• Nalpha-acetyl-L-methionine
• Acetylmethionin
• XUYPXLNMDZIRQH-LURJTMIESA-N
• Methionine, N-acetyl-, L- (8CI)
• Methionin
• (2S)-2-acetamido-4-(methylsu
• (2S)-2-acetamido-4-(methylsulfanyl)butanoic acid
• EN300-119385
• CS-W013215
• A2056
• EINECS 200-617-7
• SR-01000634087-1
• 9J12WX5B6A
• Q-201442
• s6205
• UNII-9J12WX5B6A
• DivK1c_001361
• DB01646
• DTXSID00883214
• N-ACETYL-L-2-AMINO-4-(METHYLTHIO)BUTYRIC ACID
• BRN 1725552
• acetyl methionine
• NSC-118514
• N-acetyl methionine
• N-Acetyl(methyl)homocysteine #
• AKOS000302150
• HMS548O13
• C02712
• ACETYL METHIONINE [INCI]
• 4-04-00-03205 (Beilstein Handbook Reference)
• Z756444180
• N-ACETYL-L-METHIONINE [FCC]
• METHIONINE, N-ACETYL-, L
• N-ACETYL-METHIONINE
• DTXSID5037022
• E3863D59-A4FA-4911-8B98-90D79E986E03
• (2S)-2-(Acetylamino)-4-(methylsulfanyl)butanoic Acid (N-Acetyl-L-Methionine)
• 65-82-7
• HY-W012499
• NS00068517
• AS-12697
• Maybridge1_002609
• NSC 118514
• N-acetyl-S-methylhomocysteine
• Q27092828
• N-Acetyl(methyl)homocysteine
• (2S)-2-acetamido-4-(methylsulfanyl)butanoate
• l-n-acetyl-Methionine
• N-Acetyl-L-methionine, >=98.5% (T)
• CHEBI:21557
• ACETYLMETHIONINE [WHO-DD]
• DTXCID701022763
• l-N-Acetylmethionine
• CDS1_000321
• (2S)-2-Acetamido-4-(methylsulphanyl)butanoate
• J-300194
• MFCD00064441
• CCG-44238
• SCHEMBL109681
• DTXCID3017022
• (2S)-2-Acetamido-4-(methylsulphanyl)butanoic acid
• CCRIS 5537
• FOLLICUSAN
• N-ACETYLMETHIONINE [MI]

• MDL： MFCD00064441
• Inchi： 1S/C7H13NO3S/c1-5(9)8-6(7(10)11)3-4-12-2/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)/t6-/m0/s1
• InChI Key： XUYPXLNMDZIRQH-LURJTMIESA-N
• SMILES： CC(N[C@H](C(O)=O)CCSC)=O
• BRN： 1725552

Computed Properties

• Exact Mass: 191.06200
• Monoisotopic Mass: 191.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 91.7

Experimental Properties

• Color/Form: Colorless or shiny white crystals or white powder. Odorless or almost odorless
• Density: 1.2684 (rough estimate)
• Melting Point: 103-106 °C (lit.)
• Boiling Point: 453.6℃ at 760 mmHg
• Flash Point: 228.1℃
• Refractive Index: -21 ° (C=1, H2O)
• Solubility: methanol: soluble100mg/mL, clear, colorless
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 91.70000
• LogP: 0.71970
• Solubility: Soluble in water, ethanol, alkaline solution and dilute inorganic acid, almost insoluble in ether
• Merck: 96
• Specific Rotation: -20 º (c=4 H2O)
• Optical Activity: [α]20/D -21.0±1.0°, c = 1% in H2O

N-Acetyl-L-methionine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：PD0480000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Methionine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Acetyl-L-methionine

N-Acetyl-L-methionine (CAS No. 65-82-7): A Comprehensive Guide to Its Properties and Applications

N-Acetyl-L-methionine (CAS No. 65-82-7) is a modified amino acid derivative that has gained significant attention in the fields of biochemistry, pharmaceuticals, and nutritional supplements. This compound is the acetylated form of L-methionine, an essential sulfur-containing amino acid. The acetylation process enhances its stability and bioavailability, making it a valuable compound in various applications.

The chemical formula of N-Acetyl-L-methionine is C₇H₁₃NO₃S, and it is characterized by its white crystalline powder appearance. It is soluble in water and exhibits a melting point range of 104-108°C. The compound is widely recognized for its role in supporting liver health, detoxification processes, and antioxidant activity, which are among the top-searched topics in health and wellness forums.

One of the most frequently asked questions about N-Acetyl-L-methionine is its difference from regular L-methionine. The acetyl group in N-Acetyl-L-methionine improves its absorption in the digestive tract, making it more effective in clinical and supplemental uses. This feature has made it a popular ingredient in nutraceuticals and dietary supplements, especially those targeting liver support and metabolic health.

In the pharmaceutical industry, N-Acetyl-L-methionine is utilized as an intermediate in the synthesis of more complex molecules. Its ability to act as a precursor for glutathione, a potent antioxidant, has spurred research into its potential benefits for oxidative stress management and cellular protection. These properties align with the growing consumer interest in anti-aging and longevity solutions.

Another trending topic where N-Acetyl-L-methionine plays a role is in the field of personalized nutrition. With advancements in genomics and metabolomics, there is increasing demand for targeted amino acid supplements that cater to individual metabolic needs. N-Acetyl-L-methionine is often recommended for individuals with specific genetic polymorphisms affecting sulfur metabolism.

The global market for N-Acetyl-L-methionine is expanding, driven by its applications in animal nutrition, particularly in poultry and aquaculture. Its role in promoting growth and improving feed efficiency has made it a sought-after additive in sustainable farming practices. This aligns with the current focus on eco-friendly and efficient agricultural solutions.

Quality control is paramount when sourcing N-Acetyl-L-methionine. Reputable suppliers provide certificates of analysis (CoA) to verify purity, which typically exceeds 98%. The compound is manufactured under strict Good Manufacturing Practices (GMP) to ensure consistency and safety for end-users in various industries.

Researchers continue to explore new applications for N-Acetyl-L-methionine, particularly in areas like cognitive health and neurological support. Preliminary studies suggest potential benefits in maintaining healthy neurotransmitter levels, making it a compound of interest in the booming nootropics market.

For formulators working with N-Acetyl-L-methionine, it's important to note its compatibility with other ingredients. The compound shows good stability in various pH ranges and can be incorporated into tablets, capsules, or powder formulations. Its mild taste profile makes it suitable for inclusion in functional foods and beverages.

Storage recommendations for N-Acetyl-L-methionine include keeping it in a cool, dry place away from direct sunlight. Proper storage ensures maintenance of its chemical integrity and extends shelf life, which is typically two years from the date of manufacture when stored correctly.

The regulatory status of N-Acetyl-L-methionine varies by region, but it is generally recognized as safe (GRAS) for use in dietary supplements in many countries. Manufacturers should verify specific regulations in their target markets to ensure compliance with local requirements.

As consumer awareness grows about the importance of sulfur-containing amino acids in human health, demand for specialized forms like N-Acetyl-L-methionine is expected to rise. Its versatility across multiple industries positions it as a compound with significant growth potential in the coming years.